Cas no 2171941-44-7 (3-amino(cycloheptyl)methylazetidin-3-ol)

• Product Name: 3-amino(cycloheptyl)methylazetidin-3-ol
• CAS No: 2171941-44-7
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 5760636
• PubChem ID: 165759140
• Update Time: 2025-05-20

3-amino(cycloheptyl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2171941-44-7
• EN300-1651731
• 3-[amino(cycloheptyl)methyl]azetidin-3-ol
• 3-amino(cycloheptyl)methylazetidin-3-ol

• Inchi： 1S/C11H22N2O/c12-10(11(14)7-13-8-11)9-5-3-1-2-4-6-9/h9-10,13-14H,1-8,12H2
• InChI Key： ALIWNPAAYXXXDP-UHFFFAOYSA-N
• SMILES： OC1(CNC1)C(C1CCCCCC1)N

Computed Properties

• Exact Mass: 198.173213330g/mol
• Monoisotopic Mass: 198.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.3Ų

Additional information on 3-amino(cycloheptyl)methylazetidin-3-ol

Comprehensive Overview of 3-amino(cycloheptyl)methylazetidin-3-ol (CAS No. 2171941-44-7): Properties, Applications, and Research Insights

The compound 3-amino(cycloheptyl)methylazetidin-3-ol (CAS No. 2171941-44-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its distinct azetidine core, coupled with a cycloheptyl substituent and an amino alcohol functional group, makes it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in designing novel therapeutics, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors, which are hot topics in modern drug development.

One of the key reasons for the growing interest in 3-amino(cycloheptyl)methylazetidin-3-ol is its role in medicinal chemistry. The azetidine ring is known for its conformational rigidity and bioisosteric properties, often used to improve metabolic stability and bioavailability of drug candidates. Recent studies highlight its applicability in central nervous system (CNS) disorders, such as neurodegenerative diseases and mood disorders, aligning with the current focus on mental health therapeutics. Additionally, its amino alcohol moiety offers opportunities for derivatization, enabling the synthesis of chiral ligands for asymmetric catalysis—a trending area in green chemistry.

From a synthetic perspective, CAS No. 2171941-44-7 presents intriguing challenges and opportunities. The cycloheptyl group introduces steric complexity, which can influence reaction pathways and selectivity. This has led to innovative methodologies in ring-opening and cycloaddition reactions, topics frequently searched by organic chemists. Moreover, the compound’s potential as a building block for peptide mimetics and small-molecule probes aligns with the demand for tools in chemical biology and targeted drug delivery systems.

In the context of AI-driven drug discovery, 3-amino(cycloheptyl)methylazetidin-3-ol exemplifies how computational models can predict novel scaffolds. Searches for “AI in chemical synthesis” and “machine learning for molecular design” have surged, reflecting the industry’s shift toward data-driven approaches. This compound’s structural features make it a candidate for virtual screening libraries, addressing the need for diverse chemical space exploration in hit-to-lead optimization.

Environmental and regulatory considerations also play a role in the compound’s profile. While not classified as hazardous, its synthesis often involves sustainable solvents and catalytic methods, resonating with the global push for green chemistry practices. Researchers frequently inquire about “eco-friendly synthesis routes” and “reducing synthetic waste”, making this aspect highly relevant to current discussions.

Looking ahead, 3-amino(cycloheptyl)methylazetidin-3-ol holds promise for interdisciplinary applications. Its integration into bioconjugation strategies and nanomaterial functionalization reflects broader trends in convergence technologies. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in cutting-edge research and innovation-driven industries.